Cas no 2138146-54-8 (3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid)

• Product Name: 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid
• CAS No: 2138146-54-8
• MF: C₁₀H₁₀F₂O₂S
• MW: 232.247008800507
• CID: 5933947
• PubChem ID: 165454228
• Update Time: 2025-09-28

3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138146-54-8
• EN300-716477
• 3-(3,3-difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid
• 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H10F2O2S/c1-9(4-10(11,12)5-9)6-2-3-15-7(6)8(13)14/h2-3H,4-5H2,1H3,(H,13,14)
• InChI Key： JGHVZVAACZMVTL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)C1(C)CC(C1)(F)F

Computed Properties

• Exact Mass: 232.03695706g/mol
• Monoisotopic Mass: 232.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid

3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid: A Comprehensive Overview

3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid, also known by its CAS number 2138146-54-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with a carboxylic acid group at the 2-position and a 3,3-difluoro-1-methylcyclobutyl group at the 3-position. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for research and development.

The synthesis of 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cycloadditions and substitutions. These advancements not only improve the efficiency of the synthesis process but also pave the way for large-scale production, which is crucial for industrial applications.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques. For example, nuclear magnetic resonance (NMR) spectroscopy has been employed to confirm the structure and stereochemistry of the molecule. Additionally, mass spectrometry and X-ray crystallography have provided insights into its molecular geometry and packing behavior. These studies are essential for understanding how the compound interacts with other molecules and how it can be utilized in practical applications.

One of the most promising applications of 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid lies in its potential as a building block for advanced materials. The thiophene ring is known for its aromaticity and conjugation properties, which are advantageous in applications such as organic electronics. Recent research has explored the use of this compound in the synthesis of conductive polymers and semiconducting materials. Its ability to form stable π-conjugated systems makes it a valuable component in these materials.

In addition to its role in materials science, this compound has also shown potential in pharmaceutical research. The carboxylic acid group provides an opportunity for further functionalization, such as esterification or amidation, which can enhance bioavailability or target specific biological pathways. Researchers have investigated its ability to act as a precursor for drug delivery systems or as a component in bioactive molecules. These studies highlight the versatility of this compound across multiple disciplines.

The environmental impact of 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid is another area of growing interest. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of this compound is crucial. Recent studies have assessed its biodegradability under various conditions and its potential to accumulate in ecosystems. These findings are essential for ensuring that its use aligns with environmental regulations and promotes sustainable practices.

In conclusion, 3-(3,3-Difluoro-1-methylcyclobutyl)thiophene-2-carboxylic acid, with its unique structure and versatile properties, continues to be a focal point in scientific research. Its applications span across materials science, pharmaceuticals, and environmental chemistry, offering numerous opportunities for innovation. As researchers delve deeper into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technology and addressing global challenges.